Cas no 1708738-98-0 (4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid)

• Product Name: 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid
• CAS No: 1708738-98-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD29090701
• CID: 4612269
• Update Time: 2025-06-08

4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4'',5-Dimethyl-[1,1''-biphenyl]-3-carboxylic Acid
• [1,1'-Biphenyl]-3-carboxylic acid, 4',5-dimethyl-
• 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid

• MDL： MFCD29090701
• Inchi： 1S/C15H14O2/c1-10-3-5-12(6-4-10)13-7-11(2)8-14(9-13)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： JIGPGBJMTWZRDX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC(C)=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 399.9±21.0 °C at 760 mmHg
• Flash Point: 184.2±16.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid

Introduction to 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid (CAS No. 1708738-98-0)

4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1708738-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This biphenyl derivative features a unique structural configuration with methyl substituents at the 4' and 5' positions, coupled with a carboxylic acid functional group at the 3-position. Such structural motifs are often exploited for their potential in designing novel molecular entities with tailored physicochemical properties and biological activities.

The compound’s molecular formula, C₁₄H₁₄O₂, reflects its aromatic nature and the presence of both hydrophobic aromatic rings and a polar carboxylic acid moiety. This balance of structural features makes it a promising candidate for further investigation in various applications, particularly in drug discovery and advanced material synthesis.

In recent years, the exploration of biphenyl-based compounds has expanded significantly due to their versatile reactivity and potential applications. The introduction of methyl groups at specific positions on the biphenyl core can modulate electronic properties, solubility, and metabolic stability, which are critical factors in pharmaceutical development. Specifically, 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid has been studied for its potential role as an intermediate in synthesizing more complex molecules or as a building block for ligands in enzyme inhibition studies.

One of the most compelling aspects of this compound is its utility in medicinal chemistry. Researchers have been particularly interested in its ability to interact with biological targets due to the presence of the carboxylic acid group, which can participate in hydrogen bonding interactions. This feature has led to investigations into its potential as an inhibitor or modulator of various enzymes and receptors. For instance, derivatives of biphenyl carboxylic acids have shown promise in targeting metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid typically involves multi-step organic transformations starting from commercially available precursors. The strategic placement of methyl groups at the 4' and 5' positions requires careful control over reaction conditions to ensure high selectivity and yield. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have greatly enhanced the efficiency of producing such complex aromatic structures.

From a materials science perspective, this compound exhibits interesting electronic properties due to its extended π-conjugation system. The methyl groups can influence electron delocalization within the biphenyl core, making it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) or organic photovoltaics (OPVs). Additionally, its ability to form stable crystals may make it useful in developing new types of coordination polymers or metal-organic frameworks (MOFs).

The biological activity of 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid has been the focus of several recent studies. Researchers have screened derivatives of biphenyl carboxylic acids for their ability to modulate enzyme activity or interact with specific protein targets. Some preliminary findings suggest that certain analogs may exhibit inhibitory effects on enzymes involved in inflammation or cell proliferation. However, further comprehensive pharmacological studies are necessary to fully elucidate the therapeutic potential of this compound.

In conclusion, 4',5-Dimethyl-1,1'-biphenyl-3-carboxylic Acid (CAS No. 1708738-98-0) represents a structurally intriguing molecule with diverse applications across pharmaceuticals and materials science. Its unique biphenyl scaffold combined with functional groups like the carboxylic acid provides a rich framework for chemical modification and biological exploration. As research continues to uncover new synthetic routes and biological activities, this compound is poised to play an increasingly important role in advancing both drug discovery and material innovation.